2-(6-Oxopyridazin-1-yl)acetic acid

• IUPAC Name: 2-(6-oxopyridazin-1-yl)acetic acid
• InChI: InChI=1S/C6H6N2O3/c9-5-2-1-3-7-8(5)4-6(10)11/h1-3H,4H2,(H,10,11)
• InChI Key: FGYLAVOPHWUTBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CC(=O)O
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID10362843
• Molecular Weight: 154.12 g/mol
• CAS No.: 95209-84-0

Description

2-(6-Oxopyridazin-1-yl)acetic acid is an organic compound with the molecular formula C6H6N2O3 and a molecular weight of 154.13 It is a derivative of pyridazine, a heterocyclic compound containing two nitrogen atoms at positions 1 and 2 in the ring

Preparation Methods

The synthesis of 2-(6-Oxopyridazin-1-yl)acetic acid can be achieved through several synthetic routes. One common method involves the reaction of ®-(4-Aminophenethyl)(2-hydroxy-2-phenylethyl)carbamic acid tert-butyl ester with 2-(6-oxophthalazin-1(6H)-yl)acetic acid in the presence of N,N-dimethylformamide, triethylamine, HOBT, and EDCI at 50°C for 12 hours . Industrial production methods may vary, but they generally involve similar reaction conditions and reagents to ensure high yield and purity.

Chemical Reactions Analysis

2-(6-Oxopyridazin-1-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form carboxylic acids using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups in the molecule. Common reagents for these reactions include alkyl halides and amines.

Hydrolysis: The compound can be hydrolyzed to form carboxylic acids and alcohols using acidic or basic conditions.

Scientific Research Applications

2-(6-Oxopyridazin-1-yl)acetic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cardiovascular and neurological disorders.

Industry: The compound is used in the development of agrochemicals and as a corrosion inhibitor.

Mechanism of Action

The mechanism of action of 2-(6-Oxopyridazin-1-yl)acetic acid involves its interaction with specific molecular targets and pathways. For example, pyridazinone derivatives, including this compound, have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . This inhibition can lead to various pharmacological effects, such as anti-inflammatory and antiplatelet activities.

Comparison with Similar Compounds

2-(6-Oxopyridazin-1-yl)acetic acid can be compared with other pyridazinone derivatives, such as:

3-(4-Methylbenzyl)-6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetic acid: This compound has similar structural features but different substituents on the pyridazine ring.

Pyridazine: A simpler compound with two nitrogen atoms at positions 1 and 2 in the ring, but without the keto functionality at position 6.

Pyridazinone: A derivative of pyridazine with a keto group at position 3, exhibiting a wide range of biological activities.

The uniqueness of this compound lies in its specific structural features and the resulting pharmacological properties, making it a valuable compound for various scientific research applications.

Synthesis routes and methods

Procedure details

[3-Chloro-6-oxopyridazin-1(6H)-yl]acetic acid (1.00 g, 5.30 mmol) in methanol (40 mL) was added 100 mg of 10% Pd/C. After the reaction mixture was stirred at ambient temperature under a H2 balloon for 1 h, the Pd was filtered off through celite. The filtrate was concentrated in vacuo and purified by reverse phase HPLC (TMC Pro-Pac C18; 0-40% 0.1% trifluoroacetic acid in acetonitrile/0.1% trifluoroacetic acid in water gradient). Removal of the volatiles in vacuo afforded the title compound as a white crystalline. 1H NMR (D2O): δ 8.06 (dd, J=3.9, 1.4 Hz, 1H), 7.56 (dd, J=9.4, 3.9 Hz, 1H), 7.12 (dd, J=9.4, 1.5 Hz, 1H), 4.95 (s, 2H). LC/MS 155.2 (M+1).